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Compound of Interest

Compound Name: 8beta-Tigloyloxyreynosin

Cat. No.: B15493856

Essential Safety and Handling Guide for 8[3-
Tigloyloxyreynosin

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 8[3-
Tigloyloxyreynosin, a sesquiterpenoid isolated from the roots of Dolomiaea souliei. Adherence
to these procedures is essential to ensure personal safety and minimize environmental
contamination.

Hazard Identification and Precautions

8[-Tigloyloxyreynosin is a compound that requires careful handling due to its potential health
and environmental risks. Based on available safety data for similar compounds, the primary
hazards are:

Acute Oral Toxicity: Harmful if swallowed.

Skin Irritation: Causes skin irritation.

Serious Eye Damage: Causes serious eye damage.

Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.
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Due to these hazards, appropriate personal protective equipment (PPE) and handling protocols
are mandatory.

Personal Protective Equipment (PPE) Requirements

The following table summarizes the required PPE for handling 83-Tigloyloxyreynosin. This is
based on general guidelines for handling hazardous chemicals and pesticides, which share

similar risk profiles.
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Body Part

Required PPE

Specification and Use

Hands

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended.[1] Latex and
fabric gloves are not suitable.
[1] Ensure gloves have long
cuffs to be tucked under the
sleeves of the lab coat or

coverall.[1]

Eyes/Face

Safety goggles or face shield

Tightly fitting safety goggles
are essential to protect against
splashes.[2] A full-face shield
should be used when there is

a significant risk of splashing.

Body

Laboratory coat or disposable

coverall

Along-sleeved lab coat is the
minimum requirement. For
larger quantities or when there
is a higher risk of
contamination, a disposable,
liquid-tight coverall is

recommended.[1]

Respiratory

Respirator (if applicable)

Use a NIOSH-approved
respirator if handling the
compound as a powder or if

there is a risk of aerosolization.

[3]

Feet

Closed-toe shoes

Impermeable boots, such as
those made of neoprene or
nitrile rubber, are
recommended when handling
larger quantities or in case of

spills.[1]

Operational Plan for Safe Handling
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A systematic approach is crucial when working with 83-Tigloyloxyreynosin. The following
workflow outlines the key steps to ensure safety from preparation to disposal.

Click to download full resolution via product page

Caption: Workflow for the safe handling of 83-Tigloyloxyreynosin.

Emergency Procedures
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In the event of exposure or a spill, follow these procedures immediately:

Exposure Type

Immediate Action

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to
do. Continue rinsing and immediately call a

poison center or doctor.

Skin Contact

Take off immediately all contaminated clothing.
Rinse skin with plenty of water or shower. If skin

irritation occurs, get medical advice.

If swallowed, rinse mouth. Call a poison center

Ingestion .
or doctor if you feel unwell.
Inhalation Move the person to fresh air.
Evacuate the area. Wear appropriate PPE,
including respiratory protection. Absorb the spill
Spill with an inert material (e.g., vermiculite, sand)

and collect it in a sealed container for disposal.

Do not let the product enter drains.

Disposal Plan

Proper disposal of 83-Tigloyloxyreynosin and any contaminated materials is critical to prevent

environmental harm.

o Waste Collection: All waste contaminated with 8(3-Tigloyloxyreynosin, including unused

product, contaminated PPE, and cleaning materials, must be collected in a designated,

labeled, and sealed container.

» Disposal Route: Dispose of the chemical waste through an approved hazardous waste

disposal facility. Follow all institutional, local, state, and federal regulations for chemical

waste disposal. Do not dispose of it down the drain or in the regular trash.

By adhering to these safety protocols, researchers can minimize their risk of exposure and

ensure the responsible handling and disposal of 8(3-Tigloyloxyreynosin. Always consult your
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institution's environmental health and safety department for specific guidance and
requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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